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Compound of Interest |

Compound Name: 4-Oxahomoadamantan-5-one
CAS No.: 21898-84-0
Cat. No.: B1208449
Get Quote
. J

As researchers and drug development professionals, our work with novel chemical entities like
4-Oxahomoadamantan-5-one is foundational to discovery. This compound, a unique epsilon-
lactone with a rigid bicyclic framework, serves as a valuable intermediate in complex organic
synthesis and as a potential lead compound in pharmaceutical research.[1][2] HoweVer,
innovation carries the parallel responsibility of ensuring safety and environmental stewardship.
The proper management and disposal of chemical waste are not merely regulatory hurdles;
they are integral components of rigorous scientific practice.

This guide provides a detailed, step-by-step protocol for the safe disposal of 4-
Oxahomoadamantan-5-one (CAS No. 21898-84-0). Given the limited publicly available
hazard data for many research chemicals, we will proceed under the precautionary principle,
treating the compound with the care required for potentially hazardous substances.

Hazard Assessment and Risk Mitigation

A thorough review of available safety information reveals a lack of comprehensive GHS
classification data for 4-Oxahomoadamantan-5-one.[2] In such instances, it is imperative to
assume the substance may possess uncharacterized hazards.
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Known Physical Properties:

Property Value Significance
Molecular Formula C10H1402 -
Molecular Weight 166.22 g/mol
N ) Low volatility under standard
Boiling Point 297.6 °C at 760 mmHg N
lab conditions.
] Considered combustible, but
Flash Point 121 °C

not highly flammable.[3]

| Solubility | Very slightly soluble in water (0.43 g/L at 25 °C)[2] | Relevant for spill cleanup and
potential agueous waste streams. |

The Precautionary Principle in Practice: Due to the absence of detailed toxicological data, all
personnel must handle 4-Oxahomoadamantan-5-one and its associated waste with the
assumption that it could be an irritant to the skin and eyes and may be harmful if ingested or
inhaled.

Engineering Controls and Personal Protective
Equipment (PPE)

The primary objective is to minimize exposure. All handling of 4-Oxahomoadamantan-5-one,
including the preparation of waste, must be conducted within a certified chemical fume hood to
control potential vapors.[4]

Required PPE:

o Eye Protection: ANSI Z87.1-compliant safety glasses with side shields or, preferably,
chemical splash goggles.

o Hand Protection: Chemically resistant gloves (Nitrile rubber is a suitable choice for incidental
contact).

» Body Protection: A standard laboratory coat.
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Step-by-Step Disposal Protocol

The universally mandated and safest method for disposing of chemical waste is through your
institution's Environmental Health and Safety (EHS) department. The following steps outline the
process from waste generation to EHS pickup.

Workflow for Safe Handling and Waste Collection
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Preparation
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Caption: Decision workflow for waste and container disposal.

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1208449/docs?utm_src=pdf-body-img#a-comprehensive-guide-to-the-safe-disposal-of-4-oxahomoadamantan-5-one
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1208449?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

By adhering to these procedures, you contribute to a culture of safety, protect our environment,
and ensure the integrity of your research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Comprehensive Guide to the Safe Disposal of 4-
Oxahomoadamantan-5-one]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208449/docs#a-comprehensive-guide-to-the-safe-
disposal-of-4-oxahomoadamantan-5-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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